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Compound of Interest

5-(Carbamoylamino)pentanoic
Compound Name:

acid
CAS No.: 370585-29-8
Cat. No.: B1267970

Get Quote

\ J

The "homologues" are defined by the methylene bridge length (

). The physicochemical properties shift significantly from neurotransmitter mimics (

) to surfactant-like precursors (

).
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Homologue ( Primary
Common Name IUPAC Name Application
) Domain
4- Neuropharmacology:

N-Carbamoyl-GABA

(Carbamoylamino)but

anoic acid

Anticonvulsant; GABA

analogue.

5-Ureidovaleric Acid

5-
(Carbamoylamino)pen

tanoic acid

Metabolic/Industrial:
Citrulline catabolite;
Bioplastic precursor

(Valerolactam).

Ureidocaproic Acid

6-
(Carbamoylamino)hex

anoic acid

Industrial/Detergents:
Precursor to PAP
(bleaching agents);

Polymer synthesis.

Structural Distinction: The "Des-Amino" Factor

It is critical to distinguish the target molecule from Citrulline.

o Citrulline: 2-amino-5-(carbamoylamino)pentanoic acid.[1] (Substrate for ASS1 enzyme).
o 5-Ureidovaleric Acid: 5-(carbamoylamino)pentanoic acid. (Lacks
-amine; poor affinity for urea cycle enzymes, higher lipophilicity).

Part 2: Synthesis Strategies

Two primary routes exist: the classical Wohler-style chemical synthesis (robust, high yield) and
the modern biocatalytic route (enantiopure precursors, green chemistry).

Method A: Chemical Carbamoylation (The Cyanate
Route)

This is the standard laboratory protocol for generating the entire homologous series.

Reaction Logic: The terminal amine of the corresponding
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-amino acid acts as a nucleophile attacking the electrophilic carbon of cyanic acid (generated in
situ from potassium cyanate and acid).

Method B: Biocatalytic Production (Specific to)

Recent advances utilize Pseudomonas or engineered E. coli strains.
o L-Lysine is oxidatively deaminated and decarboxylated to 5-aminovaleric acid (5-AVA).

e 5-AVA s carbamoylated or cyclized to valerolactam, which can be hydrolyzed to the ureido
form under specific conditions.

Part 3: Biological Activity & Pharmacology[3][4][5]

[6][7]
GABAergic Modulation ( Focus)

The
homologue (N-carbamoyl-GABA) is a structural mimetic of GABA (
-aminobutyric acid).

o Mechanism: The addition of the carbamoyl group increases lipophilicity compared to GABA,
potentially aiding Blood-Brain Barrier (BBB) penetration.

o Activity: It exhibits anticonvulsant activity in audiogenic seizure models. However, extending
the chain to

(the target molecule) drastically reduces affinity for GABA transporters (GAT) and GABA_A
receptors due to steric clash in the binding pocket.

Enzyme Inhibition & Urea Cycle ( Focus)

5-Ureidovaleric acid serves as a "dead-end" metabolite or weak inhibitor.
e Ornithine Transcarbamylase (OTC): Unlike ornithine, 5-ureidovaleric acid lacks the

-amine required for Schiff base formation or precise anchoring in the OTC active site.
Consequently, it does not effectively participate in urea production, making it a marker of
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dysregulated citrulline catabolism.

o Dihydropyrimidinase (DHP): This enzyme (involved in pyrimidine degradation) can hydrolyze
the ureido bond of 5-ureidovaleric acid, reverting it to 5-aminovaleric acid, ammonia, and

Part 4: Experimental Protocols

Protocol 1: Chemical Synthesis of 5-
(Carbamoylamino)pentanoic Acid

Objective: Synthesize 5-ureidovaleric acid from 5-aminovaleric acid.

Reagents:

5-Aminovaleric acid (Sigma-Aldrich, >98%)

Potassium Cyanate (KOCN)

Distilled Water

Hydrochloric Acid (6M)

Step-by-Step Workflow:

Dissolution: Dissolve 10 mmol (1.17 g) of 5-aminovaleric acid in 10 mL of distilled water.

e Carbamoylation: Add 15 mmol (1.21 g) of Potassium Cyanate (KOCN) to the solution. Stir
until dissolved.

e Heating: Heat the mixture to 60°C for 1 hour. Causality: Heat provides the activation energy
for the nucleophilic attack of the amine on the isocyanate species.

 Acidification: Cool to room temperature. Dropwise add concentrated HCI until pH reaches
~3.0. Causality: Acidification protonates the carboxylate, reducing solubility and forcing
precipitation of the ureido acid.

o Crystallization: Allow to stand at 4°C overnight. Filter the white precipitate.
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» Recrystallization: Recrystallize from hot water/ethanol (9:1) to remove unreacted salts.
» Validation: Check melting point (Lit: 178-180°C) and IR (Urea C=0 stretch at ~1650 cm~1).

Protocol 2: Thin Layer Chromatography (TLC)
Identification

Objective: Distinguish the ureido derivative from the amino acid precursor.

Stationary Phase: Silica Gel 60 F254 plates.

Mobile Phase: n-Butanol : Acetic Acid : Water (4:1:1).

Detection Reagent:

o Spray A: Ninhydrin (Detects free amines - Precursor).

o Spray B: Ehrlich’s Reagent (p-dimethylaminobenzaldehyde) (Detects ureido groups -
Product).

Expected Result:
o Precursor (5-AVA): Ninhydrin (+), Ehrlich (-).

o Product (5-Ureidovaleric): Ninhydrin (-), Ehrlich (+) Yellow/Orange spot.

Part 5: Visualization of Metabolic Pathways

The following diagram illustrates the relationship between Lysine metabolism, the target
molecule (5-Ureidovaleric acid), and the bioplastic precursor Valerolactam.
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Biological Synthesis Route

1

i Oxidative Deamination 5-Ami - Cyclization

I (L-Lysine alpha-oxidase -AMinovaleric ACl (Lactamase) Polymerization . .

i M———L> (5-AVA) Carbamoylation delta-Valerolactam ! Nylon-5,6 / Bioplastics
A

Hydrolysis
Dihydropyrimidinase)

5-Ureidovaleric Acid
(Target Molecule)

Click to download full resolution via product page

Caption: Metabolic interconversion of L-Lysine to 5-Ureidovaleric acid and Valerolactam

precursors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. CITRULLINE (PD001552, RHGKLRLOHDJJDR-UHFFFAOYSA-N) [probes-drugs.org]

e To cite this document: BenchChem. [Part 1: Chemical Architecture & Homologue Series].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1267970/docs#part-1-chemical-architecture-
homologue-series]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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